Cas no 1094450-22-2 (1-(2,3-Dihydro-1,4-benzodioxin-6-yl)cyclopropan-1-amine)

• Product Name: 1-(2,3-Dihydro-1,4-benzodioxin-6-yl)cyclopropan-1-amine
• CAS No: 1094450-22-2
• MF: C₁₁H₁₃NO₂
• MW: 191.226423025131
• CID: 5717740
• PubChem ID: 43151779
• Update Time: 2025-05-20

1-(2,3-Dihydro-1,4-benzodioxin-6-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• MFCD11205587
• AKOS009320807
• 1094450-22-2
• EN300-624263
• 1-(2,3-dihydro-1,4-benzodioxin-6-yl)cyclopropan-1-amine
• 1-(2,3-Dihydro-1,4-benzodioxin-6-yl)cyclopropan-1-amine

• Inchi： 1S/C11H13NO2/c12-11(3-4-11)8-1-2-9-10(7-8)14-6-5-13-9/h1-2,7H,3-6,12H2
• InChI Key： ONPWHMSLIPYJQL-UHFFFAOYSA-N
• SMILES： O1CCOC2C=CC(=CC1=2)C1(CC1)N

Computed Properties

• Exact Mass: 191.094628657g/mol
• Monoisotopic Mass: 191.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 44.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxanes Benzo-1,4-dioxanes

Additional information on 1-(2,3-Dihydro-1,4-benzodioxin-6-yl)cyclopropan-1-amine

Research Brief on 1-(2,3-Dihydro-1,4-benzodioxin-6-yl)cyclopropan-1-amine (CAS: 1094450-22-2)

1-(2,3-Dihydro-1,4-benzodioxin-6-yl)cyclopropan-1-amine (CAS: 1094450-22-2) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique cyclopropane and benzodioxin moieties, has shown promising potential in various therapeutic applications, particularly in the modulation of neurotransmitter systems. Recent studies have explored its pharmacological properties, synthesis pathways, and potential as a lead compound for drug development.

The primary focus of recent research has been on the compound's interaction with serotonin receptors, specifically the 5-HT_2A and 5-HT_2C subtypes. Preliminary in vitro studies indicate that 1-(2,3-Dihydro-1,4-benzodioxin-6-yl)cyclopropan-1-amine exhibits high affinity and selectivity for these receptors, suggesting its potential utility in treating psychiatric disorders such as depression, anxiety, and schizophrenia. Additionally, its structural similarity to known psychoactive compounds has prompted investigations into its possible use as a non-hallucinogenic therapeutic agent.

Recent advancements in synthetic chemistry have enabled the efficient production of 1-(2,3-Dihydro-1,4-benzodioxin-6-yl)cyclopropan-1-amine with high purity and yield. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel multi-step synthesis route that optimizes the use of environmentally friendly reagents and minimizes byproduct formation. This development is critical for scaling up production for preclinical and clinical studies.

In vivo studies conducted on animal models have provided further insights into the compound's pharmacokinetics and safety profile. Results indicate favorable bioavailability and a relatively long half-life, which are desirable traits for a potential therapeutic agent. However, some challenges remain, including the need for further optimization to reduce off-target effects and improve metabolic stability. These findings underscore the importance of continued research to fully elucidate the compound's therapeutic potential.

Looking ahead, the next phase of research will likely focus on translational studies to evaluate the compound's efficacy and safety in human subjects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of 1-(2,3-Dihydro-1,4-benzodioxin-6-yl)cyclopropan-1-amine as a viable drug candidate. Given its unique pharmacological profile, this compound holds promise for addressing unmet medical needs in neuropsychiatric and neurological disorders.